Cas no 2102411-35-6 (5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2102411-35-6
• MF: C₁₃H₁₀BrF₃N₂O₂
• MW: 363.129912853241
• MDL: MFCD30719363
• CID: 4637252
• Update Time: 2025-05-24

5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

• MDL： MFCD30719363
• Inchi： 1S/C13H10BrF3N2O2/c1-7-10(14)11(20)18-12(21)19(7)6-8-4-2-3-5-9(8)13(15,16)17/h2-5H,6H2,1H3,(H,18,20,21)
• InChI Key： LTIHYBIFFOTHNK-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N(C=1C)CC1C=CC=CC=1C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 361.98777 g/mol
• Monoisotopic Mass: 361.98777 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 363.13
• XLogP3: 2.9
• Topological Polar Surface Area: 49.4

Additional information on 5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Brief on 5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2102411-35-6)

The compound 5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2102411-35-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a bromo-substituted tetrahydropyrimidine core and a trifluoromethylphenyl group. These moieties are believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways. For instance, preliminary in vitro assays suggest that this compound exhibits inhibitory activity against certain kinases involved in inflammatory and oncogenic processes.

One of the key advancements in the study of this compound is its optimized synthetic route, which has been refined to improve yield and purity. Researchers have reported a multi-step synthesis starting from commercially available precursors, with the final step involving a selective bromination at the 5-position of the pyrimidine ring. This synthetic approach has enabled the production of gram-scale quantities, facilitating further biological evaluation.

In terms of biological evaluation, recent in vivo studies have demonstrated promising pharmacokinetic properties, including good oral bioavailability and moderate plasma half-life. These findings position the compound as a viable candidate for further preclinical development. Additionally, molecular docking studies have provided insights into its binding mode with target proteins, offering a rationale for its observed bioactivity.

Despite these encouraging results, challenges remain. For example, the compound's metabolic stability in human liver microsomes has shown variability, indicating a need for further structural optimization. Researchers are currently exploring derivatives with improved metabolic profiles while retaining the core pharmacophore.

In conclusion, 5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a promising scaffold for drug discovery. Its unique chemical structure and preliminary biological data warrant continued investigation, particularly in the context of targeted therapies for inflammation and cancer. Future research should focus on elucidating its mechanism of action and advancing it through the drug development pipeline.